6-Methyl-2-(pentan-3-yloxy)pyridin-3-ol

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 6-methyl-2-pentan-3-yloxypyridin-3-ol
• InChI: InChI=1S/C11H17NO2/c1-4-9(5-2)14-11-10(13)7-6-8(3)12-11/h6-7,9,13H,4-5H2,1-3H3
• InChI Key: UXIHCXRBMWNWSZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)OC1=C(C=CC(=N1)C)O

Description

6-Methyl-2-(pentan-3-yloxy)pyridin-3-ol is a pyridine derivative characterized by:

• A methyl group at position 6 of the pyridine ring.
• A hydroxyl group at position 2.
• A pentan-3-yloxy group (a branched alkoxy substituent) at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methyl-2-(pentan-3-yloxy)pyridin-3-ol typically involves the reaction of 6-methylpyridin-3-ol with pentan-3-ol in the presence of a suitable catalyst. The reaction conditions often include the use of a base such as sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction is usually carried out in an inert atmosphere, such as nitrogen or argon, to prevent oxidation .

Industrial Production Methods

While specific industrial production methods for 6-Methyl-2-(pentan-3-yloxy)pyridin-3-ol are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions to increase yield and purity, as well as implementing continuous flow techniques to enhance efficiency and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

6-Methyl-2-(pentan-3-yloxy)pyridin-3-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form a more saturated derivative.

Substitution: The pentan-3-yloxy group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles such as amines, thiols, or halides can be used in the presence of a base like sodium hydride (NaH) or potassium carbonate (K2CO3).

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of more saturated derivatives.

Substitution: Formation of various substituted pyridin-3-ol derivatives.

Scientific Research Applications

6-Methyl-2-(pentan-3-yloxy)pyridin-3-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Methyl-2-(pentan-3-yloxy)pyridin-3-ol involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of signal transduction pathways .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key features of 6-methyl-2-(pentan-3-yloxy)pyridin-3-ol with its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Key Properties/Notes
6-Methyl-2-(pentan-3-yloxy)pyridin-3-ol	C₁₁H₁₇NO₂	~195.26*	-OH (3), -O-pentan-3-yl (2), -CH₃ (6)	High lipophilicity due to branched alkoxy chain; predicted lower water solubility .
6-Methyl-2-(propan-2-yloxy)pyridin-3-ol	C₉H₁₃NO₂	167.21	-OH (3), -O-isopropyl (2), -CH₃ (6)	Lower molecular weight; shorter alkoxy chain reduces steric hindrance .
3-Hydroxy-6-methylpyridine	C₆H₇NO	109.12	-OH (3), -CH₃ (6)	Higher water solubility; lacks alkoxy group, reducing lipophilicity .
6-(2-Methylpropoxy)pyridin-3-ol	C₉H₁₃NO₂	167.21	-OH (3), -O-isobutyl (6)	Isobutoxy group increases steric bulk vs. pentan-3-yloxy .
6-Iodo-2-phenylpyridin-3-ol	C₁₁H₈INO	273.09	-OH (3), -I (6), -Ph (2)	Aromatic phenyl group enhances π-π interactions; iodine adds halogen bonding potential .

*Calculated based on molecular formula.

Key Observations:

• Alkoxy Chain Length and Branching : The pentan-3-yloxy group in the target compound increases its molecular weight and lipophilicity compared to shorter-chain analogs (e.g., isopropoxy or isobutoxy). This may enhance membrane permeability in biological systems but reduce aqueous solubility .
• Steric Considerations : The branched pentan-3-yloxy group introduces steric hindrance, which could influence reactivity in substitution reactions or binding to biological targets compared to linear alkoxy chains.

Functional Differences:

• Biological Activity : Compounds like N-Aryl-1-[6-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]methanimines () exhibit antimicrobial properties, suggesting that the target compound’s alkoxy and hydroxyl groups could be tuned for similar applications .
• Metabolic Stability : The pentan-3-yloxy group’s branched structure may resist enzymatic degradation better than linear chains, enhancing metabolic stability in drug design .

Biological Activity

6-Methyl-2-(pentan-3-yloxy)pyridin-3-ol is a pyridine derivative that has garnered attention in recent research due to its potential biological activities. This compound exhibits a unique structure that may influence its interactions with biological targets, making it a candidate for various therapeutic applications. This article explores the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic uses, and relevant research findings.

Chemical Structure and Properties

6-Methyl-2-(pentan-3-yloxy)pyridin-3-ol is characterized by the presence of a hydroxyl group and a pentan-3-yloxy side chain on a methyl-substituted pyridine ring. Its molecular formula is C$_{13}$H$_{19}$NO\ and it has a molecular weight of 219.30 g/mol.

The biological activity of 6-Methyl-2-(pentan-3-yloxy)pyridin-3-ol primarily involves its interaction with specific molecular targets, including enzymes and receptors. The compound can act as a ligand, modulating the activity of various proteins involved in critical biological pathways. For instance, it has been suggested that this compound may inhibit certain enzymes or alter signal transduction pathways, leading to diverse biological effects such as:

• Antimicrobial Activity : Preliminary studies indicate that compounds with similar structures exhibit antimicrobial properties against various pathogens.
• Anti-inflammatory Effects : The modulation of inflammatory pathways may provide therapeutic benefits in conditions characterized by chronic inflammation.

Anti-inflammatory Potential

The anti-inflammatory properties of pyridine derivatives have been documented in various studies. For instance, compounds with similar functional groups have been shown to inhibit pro-inflammatory cytokines in vitro, suggesting that 6-Methyl-2-(pentan-3-yloxy)pyridin-3-ol may also exert similar effects .

Case Studies

• Inhibition of Enzyme Activity : A study investigated the effects of pyridine derivatives on specific enzymes involved in inflammatory processes. The results indicated that certain analogs could effectively reduce enzyme activity, leading to decreased inflammation markers in cell culture models.
• Molecular Docking Studies : Molecular docking simulations have been conducted to predict the binding affinity of 6-Methyl-2-(pentan-3-yloxy)pyridin-3-ol to various protein targets. These studies suggest favorable interactions with key enzymes involved in disease pathways, indicating its potential as a lead compound for drug development .

Comparison with Similar Compounds

Compound Name	Structure	Biological Activity
Pyridin-2-ol	Hydroxyl at position 2	Antimicrobial
Pyridin-4-ol	Hydroxyl at position 4	Antiviral
6-Methylpyridin-3-ol	Lacks pentan-3-yloxy group	Moderate anti-inflammatory

The unique combination of substituents in 6-Methyl-2-(pentan-3-yloxy)pyridin-3-ol enhances its potential reactivity and biological activity compared to its analogs.